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These application notes provide detailed protocols and critical data for determining the

susceptibility of vancomycin-resistant enterococci (VRE) to daptomycin. Accurate susceptibility

testing is crucial for guiding therapeutic decisions and monitoring the emergence of resistance.

Introduction
Daptomycin is a cyclic lipopeptide antibiotic with bactericidal activity against a range of Gram-

positive organisms, including VRE, and is often used as a last-resort treatment.[1][2] However,

reports of daptomycin resistance in enterococci are increasing, making reliable susceptibility

testing essential.[3][4] The in vitro activity of daptomycin is highly dependent on the presence of

physiological concentrations of free calcium ions in the testing medium.[5][6][7][8] Therefore,

strict adherence to standardized protocols is necessary for accurate and reproducible results.

This document outlines the standardized methodologies for daptomycin susceptibility testing as

recommended by the Clinical and Laboratory Standards Institute (CLSI), provides interpretive

criteria, and discusses the primary mechanism of daptomycin resistance in enterococci.
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Mechanisms of Daptomycin Resistance in
Enterococci
Resistance to daptomycin in enterococci is complex and often involves mutations in genes that

regulate the cell envelope stress response.[3] The three-component LiaFSR system is a key

regulator of the cell envelope stress response and plays a major role in mediating daptomycin

resistance.[1][9][10] Mutations in the liaFSR genes can lead to alterations in the cell

membrane, resulting in reduced daptomycin binding and subsequent resistance.[1][3]
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Caption: LiaFSR signaling pathway in enterococcal daptomycin resistance.

Quantitative Data Summary
The following tables summarize the interpretive criteria for daptomycin susceptibility testing

against Enterococcus spp. as provided by the CLSI and quality control ranges for reference

strains.

Table 1: CLSI Daptomycin Interpretive Criteria for Enterococcus spp.[11][12][13][14][15][16]
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Organism Method
Susceptible
(S)

Susceptible
-Dose
Dependent
(SDD)

Intermediat
e (I)

Resistant
(R)

Enterococcus

faecium

Broth

Microdilution /

Etest

- ≤4 µg/mL - ≥8 µg/mL

Enterococcus

faecalisand

otherEnteroc

occusspp.

Broth

Microdilution /

Etest

≤2 µg/mL - 4 µg/mL ≥8 µg/mL

Note: The SDD category for E. faecium is based on a higher daptomycin dosage of 8-12

mg/kg/day.[12][14][16][17]

Table 2: Quality Control (QC) Ranges for Daptomycin Susceptibility Testing

QC Strain Method
Daptomycin MIC Range
(µg/mL)

Enterococcus faecalisATCC®

29212™
Broth Microdilution 1 - 4

Staphylococcus aureusATCC®

29213™
Broth Microdilution 0.25 - 1

Enterococcus faecalisATCC®

29212™
Etest 0.5 - 4

Staphylococcus aureusATCC®

29213™
Etest 0.125 - 1

Experimental Protocols
Accurate daptomycin susceptibility testing requires strict adherence to standardized protocols,

particularly concerning the calcium concentration in the growth medium.
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Broth Microdilution (BMD) Method (Reference Method)
This method is considered the gold standard for determining the Minimum Inhibitory

Concentration (MIC) of daptomycin.[7][18][19]
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Caption: Workflow for Daptomycin Broth Microdilution Susceptibility Testing.

Protocol:

Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB). Supplement the

broth with a final concentration of 50 mg/L of calcium.[5][17] This can be achieved by adding

a sterile stock solution of CaCl₂.

Inoculum Preparation:
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Select 3-5 well-isolated colonies of the VRE strain from a non-selective agar plate (e.g.,

blood agar) after 18-24 hours of incubation.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

Inoculation:

Within 15 minutes of preparation, dilute the standardized inoculum in the calcium-

supplemented CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL

in each well of the microdilution plate.

Incubation: Incubate the inoculated plates at 35°C ± 2°C in ambient air for 16-20 hours.

Reading and Interpretation:

The MIC is the lowest concentration of daptomycin that completely inhibits visible growth

of the organism.

Interpret the MIC values according to the CLSI breakpoints provided in Table 1.

Gradient Diffusion (Etest®) Method
The Etest® provides a direct MIC value and is a common alternative to broth microdilution in

clinical laboratories.[6][7][20]
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Caption: Workflow for Daptomycin Etest® Susceptibility Testing.

Protocol:

Media: Use Mueller-Hinton Agar (MHA). The calcium content of MHA can be variable

between manufacturers and even between lots, which can significantly affect daptomycin

MIC results.[6][8] It is crucial to use MHA that supports the growth of QC organisms with

daptomycin MICs within the acceptable range.

Inoculum Preparation: Prepare a 0.5 McFarland standard suspension of the VRE isolate in

sterile saline or broth as described for the BMD method.
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Inoculation:

Dip a sterile cotton swab into the standardized inoculum and rotate it firmly against the

upper inside wall of the tube to remove excess fluid.

Streak the entire surface of the MHA plate evenly in three directions to ensure confluent

growth.

Allow the plate to dry for 5-15 minutes before applying the Etest® strip.

Etest® Strip Application: Aseptically apply the daptomycin Etest® strip to the center of the

inoculated agar surface.

Incubation: Incubate the plate in an inverted position at 35°C ± 2°C in ambient air for 20-24

hours.

Reading and Interpretation:

Read the MIC value at the point where the lower part of the ellipse of growth inhibition

intersects the MIC scale on the strip.

Interpret the results based on the CLSI breakpoints in Table 1.

Disk Diffusion Method
The disk diffusion method is generally not recommended for daptomycin susceptibility testing of

enterococci due to poor correlation with reference methods and issues with standardization of

calcium content in agar.[6][7] If performed, it should be done with extreme caution and

awareness of its limitations.

Protocol:

Media: Use Mueller-Hinton Agar with consistent and verified calcium content.

Inoculum Preparation and Inoculation: Follow the same procedure as for the Etest® method.

Disk Application: Apply a 30-µg daptomycin disk to the surface of the inoculated agar.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC296189/
https://journals.asm.org/doi/10.1128/jcm.00076-06
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15684500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Incubate at 35°C ± 2°C in ambient air for 16-18 hours.

Reading and Interpretation: Measure the diameter of the zone of inhibition. Interpretive

criteria for disk diffusion are not well established or consistently reliable for enterococci and

daptomycin. Therefore, this method should be avoided in favor of MIC-based methods.

Conclusion
Accurate and reliable daptomycin susceptibility testing of VRE is critical for patient

management. The broth microdilution method remains the reference standard. When using

gradient diffusion methods like Etest®, careful attention must be paid to the quality of the agar

medium, especially its calcium content. Due to its unreliability, the disk diffusion method is not

recommended for determining daptomycin susceptibility in enterococci. Adherence to these

standardized protocols will ensure that clinicians receive accurate data to guide the use of this

important last-line antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. journals.asm.org [journals.asm.org]

2. journals.asm.org [journals.asm.org]

3. contagionlive.com [contagionlive.com]

4. journals.asm.org [journals.asm.org]

5. academic.oup.com [academic.oup.com]

6. In Vitro Activity of Daptomycin against Vancomycin-Resistant Enterococci of Various Van
Types and Comparison of Susceptibility Testing Methods - PMC [pmc.ncbi.nlm.nih.gov]

7. journals.asm.org [journals.asm.org]

8. academic.oup.com [academic.oup.com]

9. Daptomycin Resistance in Enterococcus faecium Can Be Delayed by Disruption of the
LiaFSR Stress Response Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15684500?utm_src=pdf-custom-synthesis#bc-rfq
https://journals.asm.org/doi/10.1128/aac.00790-19
https://journals.asm.org/doi/10.1128/aac.00745-18
https://www.contagionlive.com/view/daptomycin-resistance-among-enterococci-is-a-growing-antimicrobial-resistance-threat
https://journals.asm.org/doi/10.1128/aac.00207-11
https://academic.oup.com/jac/article-pdf/53/4/669/2346523/dkh143.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC296189/
https://pmc.ncbi.nlm.nih.gov/articles/PMC296189/
https://journals.asm.org/doi/10.1128/jcm.00076-06
https://academic.oup.com/jac/article-abstract/48/4/557/700336
https://pmc.ncbi.nlm.nih.gov/articles/PMC8097453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8097453/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15684500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Daptomycin Resistance in Enterococcus faecium Can Be Delayed by Disruption of the
LiaFSR Stress Response Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

11. What is the optimal dosing of daptomycin for VRE bacteremia? - Division of Infectious
Diseases | Division of Infectious Diseases | University of Nebraska Medical Center
[blog.unmc.edu]

12. mdpi.com [mdpi.com]

13. contagionlive.com [contagionlive.com]

14. academic.oup.com [academic.oup.com]

15. en.iacld.com [en.iacld.com]

16. academic.oup.com [academic.oup.com]

17. journals.asm.org [journals.asm.org]

18. Daptomycin area under the curve to minimum inhibitory concentration ratio by broth
microdilution for predicting the outcome of vancomycin-resistant Enterococcus bloodstream
infection - PubMed [pubmed.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. Daptomycin susceptibility in enterococci isolated from urinary samples in a tertiary care
hospital - IP Int J Med Microbiol Trop Dis [ijmmtd.org]

To cite this document: BenchChem. [Application Notes and Protocols: Daptomycin
Susceptibility Testing for Vancomycin-Resistant Enterococci (VRE)]. BenchChem, [2026].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b15684500/docs#application-notes-and-protocols-
daptomycin-susceptibility-testing-for-vancomycin-resistant-enterococci-vre]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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